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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzonitrile

Cat. No.: B1330171

Essential Safety and Handling Guide for 2-
Bromo-4-fluorobenzonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Bromo-4-fluorobenzonitrile (CAS No: 36282-26-5). It is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Hazard Identification and Classification

2-Bromo-4-fluorobenzonitrile is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled. It is known to cause skin and serious eye irritation
and may also lead to respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Pictogram:

e GHSO06: Skull and crossbhones (for some isomers, indicating high toxicity)[3]
e GHSO07: Exclamation mark (indicating skin/eye irritation, acute toxicity)

Hazard Statements:
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e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.

H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.

Protection Type

Required Equipment

Specifications & Rationale

Eye Protection

Safety glasses with side-

shields or Goggles

Must comply with European
Standard EN 166 or OSHA 29
CFR 1910.133 to protect

against splashes and dust.[1]

[2]

Hand Protection

Protective gloves

Chemical-resistant gloves are
required. Immediately change
gloves if they become

contaminated.[1][3]

Skin and Body Protection

Long-sleeved clothing /

Laboratory coat

Provides a barrier against

accidental skin contact.[1]

Respiratory Protection

Use in a well-ventilated area or

under a fume hood.

For large-scale operations or in
case of emergency, a
NIOSH/MSHA or European
Standard EN 136 approved
respirator may be necessary.
[1] A self-contained breathing
apparatus should be available

for emergencies.[3]
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Operational and Handling Protocols

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid direct contact with the substance. Do not get in eyes, on skin, or on clothing.[1][5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Take off contaminated clothing and wash it before reuse.[1]
Storage:

« Store in a cool, dry, and well-ventilated place.[1][4]

o Keep the container tightly closed.[1][4]

o Store locked up.[6]

First Aid Measures

Immediate action is crucial in the event of exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse cautiously with plenty of water
for at least 15 minutes, also under the eyelids.
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove all
contaminated clothes and footwear. If skin

irritation persists, call a physician.[1][3]

Remove the person to fresh air and keep

comfortable for breathing. If not breathing, give

Inhalation o o ] o
artificial respiration. Get medical attention if
symptoms occur.[1][7]

Rinse mouth with water. Do not induce vomiting.
) Call a POISON CENTER or doctor if you feel
Ingestion

unwell. If conscious, give half a litre of water to
drink immediately.[1][3]

Spill and Disposal Plan

Spill Response:

o Ventilate: Ensure adequate ventilation.

Evacuate: Clear the area of all personnel.

» Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

e Collect: Sweep or shovel the material into a suitable, sealed container for disposal. Avoid

generating dust.

o Decontaminate: Clean the spill area thoroughly.

o PPE: Wear appropriate personal protective equipment during the entire cleanup process.
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Disposal:

» Dispose of the chemical and its container in accordance with local, state, and federal
regulations.[3]

e This material should be transferred to a suitable container and arranged for collection by a
specialized disposal company.[4]

e Do not let the product enter drains.[6]

Chemical Spill Response Workflow
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Workflow for Handling a 2-Bromo-4-fluorobenzonitrile Spill

Chemical Spill Occurs

Evacuate Immediate Area

;

Don Appropriate PPE

;

Assess Spill Size
(Minor or Major?)

Minor Spill Procedure Major Spill Procedure
Contain Spill with Notify Emergency Services
Inert Absorbent and EH&S
Collect Material into Secure Area and
Sealed Container Await Response

;

Decontaminate Spill Area

Dispose of Waste

per Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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